Cas no 1194374-71-4 (Methyl 5-fluoro-2-formylbenzoate)

Methyl 5-fluoro-2-formylbenzoate is a fluorinated aromatic ester with a formyl substituent, commonly employed as a versatile intermediate in organic synthesis. Its key structural features—a reactive aldehyde group and an electron-withdrawing ester moiety—make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The fluorine atom enhances metabolic stability and binding affinity in target compounds. This compound exhibits high purity and consistent reactivity, facilitating efficient derivatization in cross-coupling, condensation, or nucleophilic addition reactions. Its stability under standard storage conditions ensures reliable performance in multistep syntheses. Suitable for use under inert atmospheres, it is often utilized in research-scale and industrial processes requiring precise functionalization.
Methyl 5-fluoro-2-formylbenzoate structure
1194374-71-4 structure
Product Name:Methyl 5-fluoro-2-formylbenzoate
CAS No:1194374-71-4
MF:C9H7FO3
MW:182.148486375809
MDL:MFCD11226921
CID:4562622
PubChem ID:55275343
Update Time:2025-10-29

Methyl 5-fluoro-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • METHYL 5-FLUORO-2-FORMYLBENZOATE
    • 5-Fluoro-2-formyl-benzoic acid methyl ester
    • Benzoic acid, 5-fluoro-2-formyl-, methyl ester
    • 4307AJ
    • MB09773
    • A929979
    • SCHEMBL24950319
    • 1194374-71-4
    • AS-36818
    • methyl 2-formyl-5-fluorobenzoate
    • METHYL5-FLUORO-2-FORMYLBENZOATE
    • MFCD11226921
    • EN300-695538
    • SY242382
    • DB-386797
    • CS-0102017
    • Z1198320749
    • AKOS006325423
    • Methyl 5-fluoro-2-formylbenzoate
    • MDL: MFCD11226921
    • Inchi: 1S/C9H7FO3/c1-13-9(12)8-4-7(10)3-2-6(8)5-11/h2-5H,1H3
    • InChI Key: OZWXXLYOYCZGTE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C=O)=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 182.03792224g/mol
  • Monoisotopic Mass: 182.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4

Methyl 5-fluoro-2-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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